Cas no 7466-88-8 ( )

• Product Name: &nbsp
• CAS No: 7466-88-8
• MF: C₁₆H₉NO₂S
• MW: 279.313162565231
• CID: 979753
• PubChem ID: 343970
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-Thiaquindolinecarboxylic acid
• 7466-88-8
• NSC-400605
• NSC400605
• DTXSID40322172
• Oprea1_754632
• [1]benzothiolo[3,2-b]quinoline-11-carboxylic acid
•  

• Inchi： 1S/C16H9NO2S/c18-16(19)13-9-5-1-3-7-11(9)17-14-10-6-2-4-8-12(10)20-15(13)14/h1-8H,(H,18,19)
• InChI Key： OLHMLDYNIPBLPS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C(C(=O)O)=C1C=CC=CC1=N2

Computed Properties

• Exact Mass: 279.03547
• Monoisotopic Mass: 279.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.493
• Boiling Point: 568.7°C at 760 mmHg
• Flash Point: 297.7°C
• Refractive Index: 1.844
• PSA: 50.19